4-(2-methoxy-6-methylbenzoyl)-2-(4-methylpentyl)morpholine

• IUPAC Name: (2-methoxy-6-methylphenyl)-[2-(4-methylpentyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C19H29NO3/c1-14(2)7-5-9-16-13-20(11-12-23-16)19(21)18-15(3)8-6-10-17(18)22-4/h6,8,10,14,16H,5,7,9,11-13H2,1-4H3
• InChI Key: ROCAQBFVZLDMQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC)C(=O)N2CCOC(C2)CCCC(C)C
• Molecular Formula: C19H29NO3
• Molecular Weight: 319.4 g/mol

Description

The compound “4-(2-methoxy-6-methylbenzoyl)-2-(4-methylpentyl)morpholine” is a morpholine derivative. Morpholine is a common chemical structure found in many pharmaceuticals and agrochemicals. It contains a benzoyl group (a benzene ring attached to a carbonyl group), which is often involved in chemical reactions. The methoxy and methyl groups attached to the benzene ring can influence the compound’s chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a morpholine ring, a benzene ring, and a carbonyl group. The methoxy and methyl groups on the benzene ring and the methylpentyl group on the morpholine ring would be expected to influence the compound’s overall shape and polarity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the carbonyl group, the methoxy and methyl groups on the benzene ring, and the methylpentyl group on the morpholine ring. These groups could participate in a variety of chemical reactions, depending on the conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the morpholine ring, the benzene ring, and the various substituent groups would likely affect its polarity, solubility, melting point, boiling point, and other properties.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its reactivity and potential biological activity. It could potentially be explored for use in pharmaceuticals, agrochemicals, or other areas.